Cas no 889955-17-3 (Ethyl 3-(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)-3-oxopropanoate)

• Product Name: Ethyl 3-(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)-3-oxopropanoate
• CAS No: 889955-17-3
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• MDL: MFCD07370064
• CID: 1056628
• PubChem ID: 24730345
• Update Time: 2025-04-20

Ethyl 3-(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)-3-oxopropanoate
• Ethyl 3-(1,4-Benzodioxan-2-yl)-3-oxopropanoate
• Ethyl 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-oxopropanoate
• 889955-17-3
• AC7608
• SY014579
• MFCD07370064
• FT-0738734
• A861342
• Ethyl3-(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)-3-oxopropanoate
• ethyl 3-(2,3-dihydro-1,4-benzodioxin-3-yl)-3-oxopropanoate
• CS-0365531
• AKOS014687257
• DB-023595

• MDL： MFCD07370064
• Inchi： 1S/C13H14O5/c1-2-16-13(15)7-9(14)12-8-17-10-5-3-4-6-11(10)18-12/h3-6,12H,2,7-8H2,1H3
• InChI Key： NKDFZZZPEMQLLA-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C(CC(=O)OCC)=O

Computed Properties

• Exact Mass: 250.08400
• Monoisotopic Mass: 250.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83000
• LogP: 1.34870